N-(3-chloro-2-methylphenyl)-2-[4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[4-(2,4-dimethylphenyl)-2-oxo-3H-1,5-benzodiazepin-1-yl]acetamide
• InChI: InChI=1S/C26H24ClN3O2/c1-16-11-12-19(17(2)13-16)23-14-26(32)30(24-10-5-4-8-22(24)28-23)15-25(31)29-21-9-6-7-20(27)18(21)3/h4-13H,14-15H2,1-3H3,(H,29,31)
• InChI Key: QIIZJHYSRIVETL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC3=CC=CC=C3N(C(=O)C2)CC(=O)NC4=C(C(=CC=C4)Cl)C)C
• Molecular Formula: C26H24ClN3O2
• Molecular Weight: 445.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-[4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide is a useful research compound. Its molecular formula is C26H24ClN3O2 and its molecular weight is 445.95. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Effects and Potential Therapeutic Applications

Research on similar compounds to N-(3-chloro-2-methylphenyl)-2-[4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide has demonstrated a range of pharmacological effects, particularly focusing on the benzodiazepine class and its derivatives. For example, studies have explored the effects of benzodiazepine derivatives on smooth muscle and their pharmacological properties, including vasodilator activities and actions on the central nervous system (CNS). These compounds have shown stereospecific effects on blood vessels, indicating potential therapeutic applications in cardiovascular diseases (Nagao et al., 1972).

Synthesis and Structural Analysis

The synthesis of benzodiazepine derivatives and related compounds has been a significant area of research, aiming to develop new therapeutic agents with improved efficacy and safety profiles. For instance, the synthesis of novel acetamide derivatives with anti-inflammatory activity has been reported, highlighting the versatility of these compounds in drug development (Sunder & Maleraju, 2013). Additionally, research on the powder diffraction data of N-derivatives of certain phenoxyacetamides, potential pesticides, emphasizes the importance of structural analysis in understanding the physicochemical properties of these compounds (Olszewska et al., 2011).

Ligand-Protein Interactions and Molecular Docking Studies

Investigations into ligand-protein interactions and molecular docking have provided insights into the potential mechanisms of action of benzodiazepine derivatives. Studies have explored the binding characteristics of novel ligands for peripheral benzodiazepine receptors, suggesting their utility in elucidating physiological processes mediated through these receptors (Chaki et al., 1999). Such research contributes to a better understanding of the therapeutic potential of benzodiazepine derivatives in treating neurological and psychiatric disorders.